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Compound of Interest

Compound Name: Lcz696

Cat. No.: B16079192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term preclinical safety profile of

LCZ696 (sacubitril/valsartan), a first-in-class angiotensin receptor-neprilysin inhibitor (ARNI),

with its components, valsartan (an angiotensin II receptor blocker, ARB), and enalapril (an

angiotensin-converting enzyme inhibitor, ACEi). The information presented is based on data

from nonclinical studies submitted to regulatory agencies and available in the public domain.

Executive Summary
LCZ696 has undergone a comprehensive preclinical safety evaluation to support its clinical

development and approval for the treatment of heart failure. Long-term toxicology studies,

including carcinogenicity and reproductive and developmental toxicity assessments, have been

conducted in various animal models. This guide summarizes the key findings from these

studies and places them in the context of the known preclinical safety profiles of valsartan and

enalapril. Overall, the long-term preclinical safety profile of LCZ696 is well-characterized, and

the observed toxicities are largely attributable to the known pharmacology of its components,

particularly the angiotensin receptor blockade by valsartan.
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Caption: Mechanism of action of LCZ696 (sacubitril/valsartan).

Long-Term Toxicity Studies
Carcinogenicity
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Two-year carcinogenicity studies are a standard component of the preclinical safety

assessment for new drugs intended for chronic use. These studies evaluate the potential of a

drug to cause cancer in rodents.

Table 1: Summary of 2-Year Rodent Carcinogenicity Studies

Compound Species
Dose Levels
(mg/kg/day)

Key Findings

No Observed
Adverse Effect
Level (NOAEL)
for
Carcinogenicit
y

Sacubitril Rat
Not specified in

available results

No drug-related

neoplasms

observed.[1]

Not specified in

available results

Mouse
Not specified in

available results

No drug-related

neoplasms

observed.[1]

Not specified in

available results

Valsartan Rat
Previously

assessed

No evidence of

carcinogenicity.

Not specified in

available results

Mouse
Previously

assessed

No evidence of

carcinogenicity.

Not specified in

available results

Enalapril Rat
Not specified in

available results

No evidence of

carcinogenicity.
90 mg/kg/day[2]

Mouse
Not specified in

available results

No evidence of

carcinogenicity.

90 - 180

mg/kg/day[2]

Experimental Protocol: 2-Year Rodent Carcinogenicity Bioassay (General Protocol)

A standardized protocol is typically followed for these studies, as outlined by regulatory

agencies like the FDA.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.accessdata.fda.gov/drugsatfda_docs/nda/2015/207620Orig1s000PharmR.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2015/207620Orig1s000PharmR.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ZA_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16079192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Selection
(Rats and Mice)

Chronic Dosing (2 years)
- Control Group (Vehicle)

- Low, Mid, High Dose Groups

In-life Observations
- Clinical Signs
- Body Weight

- Food Consumption
- Palpable Masses

Terminal Sacrifice
(24 months)

Gross Necropsy

Histopathology
(Comprehensive tissue evaluation)

Data Analysis
- Tumor Incidence

- Statistical Analysis

Determine Carcinogenic Potential
Establish NOAEL

Click to download full resolution via product page

Caption: General workflow for a 2-year rodent carcinogenicity study.
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Test System: Male and female rats and mice of a specified strain.

Dose Administration: The test compound is typically administered daily in the diet or by

gavage for the majority of the animal's lifespan (approximately 24 months).

Dose Selection: Dose levels are selected based on results from shorter-term toxicity studies

to establish a maximum tolerated dose (MTD), a low dose that provides a significant multiple

of the expected human clinical exposure, and an intermediate dose.

Observations: Animals are monitored daily for clinical signs of toxicity. Body weight and food

consumption are measured regularly.

Pathology: At the end of the study, all animals undergo a complete necropsy, and a

comprehensive list of tissues and organs is examined microscopically for evidence of

neoplastic and non-neoplastic changes.

Data Analysis: The incidence of tumors in the treated groups is compared to the control

group using appropriate statistical methods.

Reproductive and Developmental Toxicity
These studies are designed to assess the potential effects of a drug on all stages of

reproduction, from fertility to postnatal development.

Table 2: Summary of Reproductive and Developmental Toxicity Studies
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Compound Species Study Type

No
Observed
Adverse
Effect Level
(NOAEL) -
Maternal
Toxicity
(mg/kg/day)

No
Observed
Adverse
Effect Level
(NOAEL) -
Fetal/Devel
opmental
Toxicity
(mg/kg/day)

Key
Findings

LCZ696 Rat
Embryo-Fetal

Development

Not specified

in available

results

30[1]

Increased

embryo-fetal

lethality.[1]

Rabbit
Embryo-Fetal

Development

Not specified

in available

results

3[1]

Increased

embryo-fetal

lethality;

teratogenic

(hydrocephal

y) at

maternally

toxic doses

≥10

mg/kg/day.[1]

Valsartan Rat

Fertility &

Early

Embryonic

Development

Not specified

in available

results

Not

applicable

No adverse

effects on

reproductive

performance.

Rat
Embryo-Fetal

Development

Not specified

in available

results

Not specified

in available

results

Decreased

fetal weight,

pup birth

weight, and

survival at

maternally

toxic doses.
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Rabbit
Embryo-Fetal

Development

Not specified

in available

results

Not specified

in available

results

Fetotoxicity

(resorptions,

litter loss,

abortions, low

body weight)

associated

with maternal

toxicity.[3]

Enalapril Rat Fertility 90
Not

applicable

No effects on

fertility.[2]

Rat
Embryo-Fetal

Development

Not specified

in available

results

200[4]

Fetotoxicity at

higher doses

(LOAEL:

1,200

mg/kg/day).

[2] Effects on

postnatal

development

at lower

doses

(LOAEL: 30

mg/kg/day).

[2]

Rabbit
Embryo-Fetal

Development

<1 (LOAEL: 1

mg/kg/day)[2]

<1 (LOAEL: 1

mg/kg/day)[2]

Fetotoxicity

and maternal

toxicity

observed.[2]

No

teratogenic

effects.[2]

Experimental Protocol: Embryo-Fetal Development Study (General Protocol)
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Caption: General workflow for an embryo-fetal development toxicity study.
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Test System: Pregnant female animals of at least two species (typically rats and rabbits).

Dose Administration: The test drug is administered daily during the period of major

organogenesis.

Maternal Evaluation: Dams are observed for signs of toxicity, and body weight and food

consumption are monitored.

Fetal Evaluation: Near the end of gestation, fetuses are delivered by cesarean section and

are examined for external, visceral, and skeletal malformations and variations. The number

of live and dead fetuses, resorptions, and corpora lutea are also recorded.

Data Analysis: The incidence of fetal abnormalities and other developmental parameters in

the treated groups are compared to the control group. Maternal and developmental NOAELs

are established.

Conclusion
The long-term preclinical safety profile of LCZ696 has been thoroughly investigated. The

findings from carcinogenicity studies with the sacubitril component were negative. The

observed reproductive and developmental toxicities of LCZ696 are consistent with the known

effects of angiotensin receptor blockade by valsartan. This includes an increased risk of

embryo-fetal lethality and, in rabbits, a teratogenic effect (hydrocephaly) at maternally toxic

doses. These effects are considered a class effect for drugs that interfere with the renin-

angiotensin system.

When compared to enalapril, another inhibitor of the renin-angiotensin system, the preclinical

reproductive and developmental toxicity profiles show some similarities, with both classes of

drugs demonstrating fetotoxicity. The preclinical data for LCZ696, in conjunction with extensive

clinical trial data, support its long-term use in the approved patient populations, with

appropriate warnings and precautions related to pregnancy. This comparative guide provides

researchers and drug development professionals with a consolidated overview of the key long-

term preclinical safety findings for LCZ696 and its relevant comparators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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